Cas no 1876759-06-6 (4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine)
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-804310
- 1876759-06-6
- 4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine
-
- Inchi: 1S/C10H16BrN3O/c1-15-9-5-3-2-4-8(9)14-6-7(11)10(12)13-14/h6,8-9H,2-5H2,1H3,(H2,12,13)
- InChI Key: CRBQDTZRUMNVSV-UHFFFAOYSA-N
- SMILES: BrC1C(N)=NN(C=1)C1CCCCC1OC
Computed Properties
- Exact Mass: 273.04767g/mol
- Monoisotopic Mass: 273.04767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 53.1Ų
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804310-0.05g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 0.05g |
$827.0 | 2025-02-21 | |
| Enamine | EN300-804310-0.1g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 0.1g |
$867.0 | 2025-02-21 | |
| Enamine | EN300-804310-0.25g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 0.25g |
$906.0 | 2025-02-21 | |
| Enamine | EN300-804310-0.5g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 0.5g |
$946.0 | 2025-02-21 | |
| Enamine | EN300-804310-1.0g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 1.0g |
$986.0 | 2025-02-21 | |
| Enamine | EN300-804310-2.5g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 2.5g |
$1931.0 | 2025-02-21 | |
| Enamine | EN300-804310-5.0g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 5.0g |
$2858.0 | 2025-02-21 | |
| Enamine | EN300-804310-10.0g |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine |
1876759-06-6 | 95.0% | 10.0g |
$4236.0 | 2025-02-21 |
4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine
Comprehensive Overview of 4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine (CAS No. 1876759-06-6)
In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine (CAS No. 1876759-06-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazole core and methoxycyclohexyl substitution, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel bioactive molecules.
The compound's bromine substituent at the 4-position of the pyrazole ring offers a reactive handle for further functionalization, making it a valuable intermediate in synthetic chemistry. This feature aligns with current trends in click chemistry and cross-coupling reactions, which are among the most searched topics in synthetic organic chemistry forums and academic databases. The 2-methoxycyclohexyl moiety contributes to the molecule's stereochemical complexity, a property that's increasingly important in the development of chiral pharmaceuticals.
Recent literature searches reveal growing interest in pyrazole derivatives as potential kinase inhibitors, a hot topic in cancer research. While 4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine itself hasn't been directly linked to therapeutic applications, its structural features resemble those of compounds being investigated for their biological activity. This connection makes it a subject of interest in medicinal chemistry circles, particularly in discussions about structure-activity relationships (SAR) and lead optimization strategies.
From a synthetic perspective, the compound's amine functionality at the 3-position opens possibilities for various amide bond formations and Schiff base syntheses. These transformations are fundamental to many pharmaceutical syntheses and are frequently searched terms in chemical databases. The presence of both electron-donating (methoxy) and electron-withdrawing (bromine) groups on the same molecular framework creates an interesting electronic profile that could influence reactivity patterns in unpredictable ways.
In material science applications, the rigid cyclohexyl ring combined with the planar pyrazole system suggests potential for creating novel liquid crystal materials or organic semiconductors. These applications align with current research trends toward organic electronic materials, a field that has seen exponential growth in patent filings and academic publications over the past decade.
The compound's stability under various conditions is another area of investigation. Preliminary studies suggest that the methoxycyclohexyl group may confer enhanced stability compared to simpler alkyl-substituted pyrazoles, making it potentially valuable for applications requiring thermal stability or photostability. These properties are particularly relevant to formulation scientists working on drug delivery systems or agricultural chemicals.
Analytical characterization of 4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The interpretation of these analytical data provides valuable insights into the compound's molecular structure and conformational preferences, information that's crucial for understanding its reactivity and potential interactions with biological targets.
In the context of green chemistry, researchers are exploring sustainable synthetic routes to this and related pyrazole derivatives. Current trends emphasize atom economy and catalytic processes, with particular attention to minimizing the use of hazardous reagents in introducing the bromine substituent. These considerations reflect broader industry movements toward environmentally friendly synthesis and green chemistry principles.
The commercial availability of 4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine (CAS No. 1876759-06-6) from specialty chemical suppliers has facilitated its adoption in various research programs. However, as with many fine chemicals, questions about scale-up synthesis and process optimization remain active areas of investigation, particularly among process chemists in the pharmaceutical industry.
Looking forward, the compound's unique structural features position it as a potential building block for diverse applications ranging from pharmaceutical intermediates to functional materials. Its continued study will likely contribute to advancements in multiple chemical disciplines, reflecting the growing interdisciplinary nature of modern chemical research and development.
1876759-06-6 (4-bromo-1-(2-methoxycyclohexyl)-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)